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Compound of Interest

3-Chloro-4-
Compound Name: ) ) )
(methyilthio)phenylacetic acid

Cat. No.: B1590463

An In-depth Technical Guide to the Chemical Properties of 3-Chloro-4-
(methylthio)phenylacetic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-4-(methylthio)phenylacetic acid is a substituted phenylacetic acid derivative of
significant interest in medicinal chemistry and organic synthesis. Its structural framework,
featuring a carboxylic acid moiety, a thioether group, and a chlorinated aromatic ring, makes it
a versatile building block for the development of novel compounds. Phenylacetic acid
derivatives are known to be key intermediates in the synthesis of various pharmaceuticals,
including anti-inflammatory drugs.[1] This guide provides a comprehensive overview of the
chemical properties, synthesis, and potential applications of 3-Chloro-4-
(methylthio)phenylacetic acid, grounded in established scientific principles and data.

The presence of multiple functional groups—the carboxylic acid for amide coupling and salt
formation, the thioether which can be oxidized, and the specific halogen substitution pattern on
the phenyl ring—offers a rich chemical landscape for modification and incorporation into larger,
more complex molecules. Understanding its core properties is crucial for its effective utilization
in research and development.
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Core Chemical and Physical Properties

The fundamental properties of a compound dictate its behavior in both chemical reactions and
biological systems. The data for 3-Chloro-4-(methylthio)phenylacetic acid are summarized

below.
Property Value Source(s)
CAS Number 87776-75-8 [2][3]
Molecular Formula CoHoCIO2S [3]
Molecular Weight 216.68 g/mol [3114]
Appearance Off-white to white solid 5]

(predicted)

Data not available. For
] ] reference, the related 4-
Melting Point ] ) ) [61[7]
(methylthio)phenylacetic acid

melts at 97-98 °C.

Expected to be soluble in
N organic solvents and aqueous
Solubility o [5]
base. Phenylacetic acid is

noted to be water-soluble.

) Commercially available up to
Purity [4]
295% - 99%.

These properties are foundational for designing experimental protocols, from selecting
appropriate solvent systems for reactions and purification to establishing storage conditions.
The acidic nature of the carboxylic group, for instance, implies that its solubility will be highly
pH-dependent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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